Cas no 852706-13-9 (5-(morpholine-4-sulfonyl)pyridine-2-thiol)

• Product Name: 5-(morpholine-4-sulfonyl)pyridine-2-thiol
• CAS No: 852706-13-9
• MF: C₉H₁₂N₂O₃S₂
• MW: 260.333179473877
• CID: 3108126
• PubChem ID: 4962134
• Update Time: 2025-08-03

5-(morpholine-4-sulfonyl)pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(morpholin-4-ylsulfonyl)pyridine-2-thiol
• 5-(morpholine-4-sulfonyl)pyridine-2-thiol
• 5-morpholin-4-ylsulfonyl-1H-pyridine-2-thione
• EN300-12924
• SR-01000067601
• Z85936778
• MLS002155653
• G26645
• AKOS008987622
• 5-(4-morpholinylsulfonyl)-1H-pyridine-2-thione
• cid_4962134
• AB00732615-01
• DTXSID501332691
• CHEMBL1397143
• 852706-13-9
• SMR001238175
• 5-morpholinosulfonyl-1H-pyridine-2-thione
• BDBM80340
• SR-01000067601-1
• HMS3049O08

• Inchi： 1S/C9H12N2O3S2/c12-16(13,11-3-5-14-6-4-11)8-1-2-9(15)10-7-8/h1-2,7H,3-6H2,(H,10,15)
• InChI Key： VCNXVLIMLQVVFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(NC=1)=S)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 260.02893460Da
• Monoisotopic Mass: 260.02893460Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 99.1Ų

Additional information on 5-(morpholine-4-sulfonyl)pyridine-2-thiol

Introduction to 5-(morpholine-4-sulfonyl)pyridine-2-thiol (CAS No. 852706-13-9)

5-(morpholine-4-sulfonyl)pyridine-2-thiol is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 852706-13-9, is a derivative of pyridine and morpholine, featuring a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both sulfonyl and thiol functional groups in its molecular structure imparts distinct chemical properties, making it an intriguing subject for further investigation.

The compound's molecular formula and structural configuration contribute to its potential utility in the synthesis of novel pharmaceutical agents. Specifically, the combination of a pyridine ring substituted with a morpholine-4-sulfonyl group and a thiol moiety at the 2-position offers multiple sites for chemical modification and interaction with biological targets. This structural diversity is particularly valuable in drug discovery, where the ability to fine-tune molecular properties can significantly enhance efficacy and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from pyridine and morpholine. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific scaffold of 5-(morpholine-4-sulfonyl)pyridine-2-thiol aligns well with these trends, as it combines the favorable characteristics of both pyridine and morpholine moieties.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The sulfonyl group can serve as a linker or anchor point for further functionalization, while the thiol group provides a reactive site for covalent binding to biological targets. This dual functionality makes it particularly useful in the development of targeted therapies that require precise interactions with specific proteins or enzymes.

Recent studies have begun to elucidate the biochemical interactions of 5-(morpholine-4-sulfonyl)pyridine-2-thiol with various biological systems. For instance, researchers have investigated its potential role as an inhibitor of certain kinases and other enzymes implicated in cancer progression. The morpholine-4-sulfonyl moiety has been shown to modulate enzyme activity by competing with natural substrates or by altering enzyme conformation. Meanwhile, the thiol group can participate in redox-dependent mechanisms, offering another layer of therapeutic intervention.

The compound's solubility profile and stability under different conditions are also critical factors to consider in its potential applications. Preliminary studies suggest that 5-(morpholine-4-sulfonyl)pyridine-2-thiol exhibits good solubility in both aqueous and organic solvents, which facilitates its use in diverse experimental settings. Additionally, its stability under various pH conditions makes it suitable for formulation into drug delivery systems designed to target specific physiological environments.

In conclusion, 5-(morpholine-4-sulfonyl)pyridine-2-thiol (CAS No. 852706-13-9) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.